BENGHE Foundational & Exploratory

Check Availability & Pricing

Propyl Butyrate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl butyrate

Cat. No.: B092370

For Researchers, Scientists, and Drug Development Professionals

Propyl butyrate (also known as propyl butanoate) is an ester with the chemical formula
C7H140:. It is a colorless liquid with a characteristic fruity odor, often described as pineapple-
like. This compound is found naturally in some fruits and is widely used as a flavoring agent in
foods and a fragrance component in cosmetics.[1][2] Beyond its sensory applications, the
metabolic product of propyl butyrate, butyric acid, is of significant interest in biomedical
research for its role as a short-chain fatty acid (SCFA) with diverse biological activities. This
guide provides an in-depth overview of the chemical and physical properties of propyl
butyrate, detailed experimental protocols for their determination, and an exploration of relevant
biological signaling pathways.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of propyl butyrate are summarized in
the tables below for easy reference and comparison.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C7H1402 [11[3]

Molecular Weight 130.18 g/mol [4]

Appearance Clear, colorless liquid [11[3]

Odor Fruity, pineapple, apricot [2]

Boiling Point 142-143 °C at 760 mmHg [4][5]

Melting Point -95.2 °C [4]

Density 0.873 g/mL at 25 °C [5]

Refractive Index (n_D"20) 1.400 [31[41[5]

Vapor Pressure 5.95 mmHg

Flash Point 37 °C (closed cup) [5]

Solubility in Water 1.62 mg/mL at 17 °C

LogP 1.74 [3]
Spectroscopic Data

Spectroscopy Type Key Data Points Source(s)

1H NMR (90 MHz, CDCIs)

o (ppm): 0.95 (t, 3H), 1.69

(sextet, 2H), 2.29 (t, 2H), 4.03

(t, 2H)

13C NMR (25.16 MHz, CDCls)

o (ppm): 10.4, 13.7, 18.4, 22.1,

36.1,65.8,173.8

Mass Spectrometry (EI)

miz: 71 (100%), 43 (88%), 89
(66%), 41 (28%), 27 (27%)

Experimental Protocols

Detailed methodologies for determining the key physical properties of propyl butyrate are

outlined below. These are generalized procedures applicable to liquid organic compounds.
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Determination of Boiling Point (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

e Thiele tube

e Thermometer (0-200 °C)

o Capillary tube (sealed at one end)

o Small test tube (fusion tube)

» Rubber band or wire for attachment

e Heating source (Bunsen burner or hot plate)

o Heat-transfer fluid (mineral oil or silicone oil)

Procedure:

« Fill the Thiele tube with a suitable heat-transfer fluid to just above the side arm.
e Add a small amount (1-2 mL) of propyl butyrate to the small test tube.

o Place the capillary tube, open end down, into the test tube containing the sample.

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

e Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heat-
transfer fluid surrounds the sample but does not enter the test tube.

o Gently heat the side arm of the Thiele tube. This will create convection currents, ensuring
uniform heating.
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e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube.[1][6][7]

Determination of Density

Density is the mass per unit volume of a substance.

Apparatus:

o Pycnometer (specific gravity bottle) or a graduated cylinder and an electronic balance
» Electronic balance (accurate to £0.001 g)

o Water bath (for temperature control)

Procedure (using a graduated cylinder):

e Place a clean, dry 10 mL or 25 mL graduated cylinder on the electronic balance and tare it to
zero.

o Carefully add a known volume of propyl butyrate (e.g., 10.0 mL) to the graduated cylinder.
Record the exact volume, reading from the bottom of the meniscus.

o Place the graduated cylinder with the sample back on the electronic balance and record the
mass.

o Calculate the density using the formula: Density = Mass / Volume.

e For higher accuracy, a pycnometer should be used, and the measurements should be
repeated to obtain an average value.[5][8][9][10][11]
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Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a
substance. It is a characteristic property and is also used to assess purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.

o Calibrate the refractometer using a standard sample with a known refractive index (e.g.,
distilled water).

e Using a clean dropper, place a few drops of propyl butyrate onto the surface of the lower
prism.

o Close the prisms gently to spread the liquid into a thin film.

o Adjust the light source and the mirror to get maximum illumination of the field of view.

» Rotate the coarse and fine adjustment knobs until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.

e If a color fringe is observed, adjust the chromaticity screw to eliminate it.

o Read the refractive index from the scale.
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e Record the temperature at which the measurement was taken, as refractive index is
temperature-dependent.[4][12][13]

Visualizations
Chemical Structure of Propyl Butyrate

Caption: 2D structure of the propyl butyrate molecule.

Experimental Workflow: Synthesis of Propyl Butyrate via
Fischer Esterification

The Fischer esterification is a common method for producing esters by refluxing a carboxylic
acid and an alcohol in the presence of an acid catalyst.[14][15][16]
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Caption: A typical laboratory workflow for the synthesis and purification of propyl butyrate.

Biological Activity and Signaling Pathways

While propyl butyrate itself is primarily recognized for its flavor and fragrance properties, its in
vivo hydrolysis to n-propanol and butyric acid is of significant interest to drug development
professionals. Butyric acid, a short-chain fatty acid (SCFA), is a biologically active molecule that
can modulate various cellular processes. A key mechanism of butyrate's action is its inhibition
of histone deacetylases (HDACSs).[17]

Signaling Pathways Modulated by Butyrate

Butyrate has been shown to influence multiple signaling pathways, primarily through its action
as an HDAC inhibitor. This leads to changes in gene expression that can affect cell
proliferation, apoptosis, and inflammation.[17][18]
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Caption: Butyrate's role as an HDAC inhibitor and its downstream effects on cellular pathways.

This technical guide provides a solid foundation for understanding the chemical and physical
properties of propyl butyrate. The detailed experimental protocols offer practical guidance for
laboratory work, while the overview of butyrate's biological activity highlights its potential
relevance in the field of drug development and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. vijaynazare.weebly.com [vijaynazare.weebly.com]

e 2. Propyl butyrate | 105-66-8 [chemicalbook.com]

e 3. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
e 4. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

e 5. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

e 6. chem.libretexts.org [chem.libretexts.org]

o 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

» 8. homesciencetools.com [homesciencetools.com]

e 9. Measuring density | Class experiment | RSC Education [edu.rsc.org]
e 10. wjec.co.uk [wjec.co.uk]

e 11. chem.libretexts.org [chem.libretexts.org]

e 12. Simple method to measure the refractive index of liquid with graduated cylinder and
beaker - PubMed [pubmed.ncbi.nim.nih.gov]

e 13. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
e 14. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]

e 15. community.wvu.edu [community.wvu.edu]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b092370?utm_src=pdf-body
https://www.benchchem.com/product/b092370?utm_src=pdf-custom-synthesis
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8688444.htm
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.homesciencetools.com/article/liquid-density-project/
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://elearn.almamonuc.edu.iq/storage/176/6603ca5f66881_%D9%85%D8%AD%D9%85%D8%AF-%D8%AA%D8%AC%D8%B1%D8%A8%D8%A9-4.pdf
https://www.chemicalbook.com/synthesis/propyl-butyrate.htm
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2022%20Fischer%20Esterification_2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 16. athabascau.ca [athabascau.ca]
e 17. mdpi.com [mdpi.com]
o 18. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Propyl Butyrate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092370#propyl-butyrate-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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